Furan-2-yl(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride

• IUPAC Name: furan-2-yl-[4-[(4-thiophen-2-yl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]methanone;hydrochloride
• InChI: InChI=1S/C17H17N3O2S2.ClH/c21-17(14-3-1-9-22-14)20-7-5-19(6-8-20)11-16-18-13(12-24-16)15-4-2-10-23-15;/h1-4,9-10,12H,5-8,11H2;1H
• InChI Key: PWYYCNVIRSNBMY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CS3)C(=O)C4=CC=CO4.Cl
• Molecular Formula: C17H18ClN3O2S2
• Molecular Weight: 395.9 g/mol

Description

Furan-2-yl(4-((4-(thiophen-2-yl)thiazol-2-yl)methyl)piperazin-1-yl)methanone hydrochloride is a useful research compound. Its molecular formula is C17H18ClN3O2S2 and its molecular weight is 395.92. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

• . Researchers have synthesized novel furan compounds and evaluated their activity against both gram-positive and gram-negative bacteria. Investigating the antibacterial potential of this compound could lead to new strategies for combating microbial resistance.

Anti-Cancer Properties

• . Further exploration of the antitumor potential of this compound may reveal insights into its mechanism of action and its suitability for cancer therapy.

Anti-Inflammatory and Analgesic Effects

• . Investigating the specific pathways involved and understanding their impact on pain management could be valuable.

Anti-Ulcer and Gastroprotective Effects

• . Exploring the gastroprotective mechanisms and potential applications in treating gastrointestinal disorders could be worthwhile.

Neuroprotective Potential

• . Investigating their effects on neurodegenerative diseases or neuronal health could contribute to therapeutic advancements.

Antiviral Activity

• . Exploring whether this derivative exhibits any antiviral effects could be an interesting avenue.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to act on a variety of targets, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It is known that the thiazole ring, a component of this compound, is planar and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could potentially influence the bioavailability of the compound.

Result of Action

Compounds with similar structures have been found to exhibit a variety of biological activities, suggesting that they may have diverse molecular and cellular effects .

Action Environment

It is known that the thiazole ring, a component of this compound, is stable and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This could potentially influence the compound’s action in different environmental conditions.